Cas no 781628-20-4 (3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide)

• Product Name: 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide
• CAS No: 781628-20-4
• MF: C₂₂H₁₅Cl₂N₅O₃
• MW: 468.292202234268
• CID: 5805813
• PubChem ID: 2468951
• Update Time: 2025-06-12

3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 781628-20-4
• AKOS001396681
• 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide
• Z29009281
• EN300-26615522

• Inchi： 1S/C22H15Cl2N5O3/c23-17-10-14(11-25-19(17)24)20(30)26-27-21(31)18-15-8-4-5-9-16(15)22(32)29(28-18)12-13-6-2-1-3-7-13/h1-11H,12H2,(H,26,30)(H,27,31)
• InChI Key： AFYYVVYBIJXPSA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NNC(C1C2C=CC=CC=2C(N(CC2C=CC=CC=2)N=1)=O)=O)=O)Cl

Computed Properties

• Exact Mass: 467.0551947g/mol
• Monoisotopic Mass: 467.0551947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide

Recent Advances in the Study of 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 781628-20-4)

The compound 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 781628-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phthalazine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases and other enzymatic targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding interactions and structural determinants that contribute to its inhibitory activity. These studies have revealed that the 5,6-dichloropyridine and phthalazine groups play a critical role in stabilizing the compound within the active sites of target enzymes, thereby enhancing its selectivity and potency.

In addition to its enzymatic inhibition properties, recent preclinical studies have highlighted the anticancer potential of 781628-20-4. In vitro and in vivo experiments have demonstrated its ability to induce apoptosis and inhibit proliferation in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistic studies suggest that these effects are mediated through the modulation of key signaling pathways involved in cell cycle regulation and survival. Notably, the compound has shown synergistic effects when combined with existing anticancer drugs, suggesting its potential as a component of combination therapy regimens.

Another significant advancement in the study of 781628-20-4 is the optimization of its pharmacokinetic and pharmacodynamic profiles. Researchers have synthesized and evaluated a series of derivatives to improve its bioavailability, metabolic stability, and tissue distribution. These efforts have led to the identification of analogs with enhanced therapeutic indices and reduced off-target effects, paving the way for further clinical development. Additionally, novel drug delivery systems, such as nanoparticle-based formulations, are being explored to overcome solubility and stability challenges associated with the compound.

Despite these promising findings, challenges remain in the translation of 781628-20-4 from bench to bedside. Issues such as potential toxicity, drug-drug interactions, and the need for robust clinical trial data must be addressed to fully realize its therapeutic potential. Ongoing research is focused on addressing these challenges through comprehensive toxicological studies, pharmacokinetic modeling, and early-phase clinical trials. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through the drug development pipeline.

In conclusion, the recent research on 3-benzyl-N'-(5,6-dichloropyridine-3-carbonyl)-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide (CAS: 781628-20-4) underscores its potential as a versatile and impactful molecule in chemical biology and pharmaceutical science. Its dual role as an enzyme inhibitor and anticancer agent, coupled with ongoing efforts to optimize its properties, positions it as a promising candidate for future therapeutic applications. Continued investigation and innovation in this area hold the promise of delivering novel treatments for a range of diseases, ultimately benefiting patients worldwide.